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Tigloylgomisin P Tigloylgomisin P
Brand Name: Vulcanchem
CAS No.: 69176-51-8
VCID: VC0201759
InChI: InChI=1S/C28H34O9/c1-9-14(2)27(29)37-26-17-12-18(31-5)22(32-6)25(34-8)21(17)20-16(10-15(3)28(26,4)30)11-19-23(24(20)33-7)36-13-35-19/h9,11-12,15,26,30H,10,13H2,1-8H3/b14-9+/t15-,26+,28+/m0/s1
SMILES:
Molecular Formula: C28H34O9
Molecular Weight: 514.6 g/mol

Tigloylgomisin P

CAS No.: 69176-51-8

Reference Standards

VCID: VC0201759

Molecular Formula: C28H34O9

Molecular Weight: 514.6 g/mol

Tigloylgomisin P - 69176-51-8

CAS No. 69176-51-8
Product Name Tigloylgomisin P
Molecular Formula C28H34O9
Molecular Weight 514.6 g/mol
IUPAC Name [(8R,9R,10S)-9-hydroxy-3,4,5,19-tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.02,7.014,18]nonadeca-1(19),2,4,6,12,14(18)-hexaen-8-yl] (E)-2-methylbut-2-enoate
Standard InChI InChI=1S/C28H34O9/c1-9-14(2)27(29)37-26-17-12-18(31-5)22(32-6)25(34-8)21(17)20-16(10-15(3)28(26,4)30)11-19-23(24(20)33-7)36-13-35-19/h9,11-12,15,26,30H,10,13H2,1-8H3/b14-9+/t15-,26+,28+/m0/s1
Standard InChIKey BKGUPIVDQHHVMV-TWJXSMCESA-N
Isomeric SMILES C/C=C(\C)/C(=O)O[C@@H]1C2=CC(=C(C(=C2C3=C(C4=C(C=C3C[C@@H]([C@@]1(C)O)C)OCO4)OC)OC)OC)OC
Canonical SMILES CC=C(C)C(=O)OC1C2=CC(=C(C(=C2C3=C(C4=C(C=C3CC(C1(C)O)C)OCO4)OC)OC)OC)OC
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PubChem Compound 5318785
Last Modified Nov 11 2021
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